2-[1-(4-METHOXYANILINO)ETHYLIDENE]-1H-INDENE-1,3(2H)-DIONE

• IUPAC Name: 3-hydroxy-2-[N-(4-methoxyphenyl)-C-methylcarbonimidoyl]inden-1-one
• InChI: InChI=1S/C18H15NO3/c1-11(19-12-7-9-13(22-2)10-8-12)16-17(20)14-5-3-4-6-15(14)18(16)21/h3-10,20H,1-2H3
• InChI Key: RLTDICOIKFBNMT-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=CC=C(C=C1)OC)C2=C(C3=CC=CC=C3C2=O)O
• Molecular Formula: C18H15NO3
• Molecular Weight: 293.3 g/mol

Description

2-[1-(4-METHOXYANILINO)ETHYLIDENE]-1H-INDENE-1,3(2H)-DIONE is a chemical compound known for its unique structure and potential applications in various fields of scientific research. This compound is characterized by the presence of a methoxyaniline group attached to an ethylidene-indene-dione core, which contributes to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(4-METHOXYANILINO)ETHYLIDENE]-1H-INDENE-1,3(2H)-DIONE typically involves the reaction of 4-methoxyaniline with an appropriate indene-dione precursor under specific conditions. The reaction is often carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment to maintain consistency and efficiency. The process may include steps such as purification and crystallization to ensure the final product meets the required standards for use in various applications.

Chemical Reactions Analysis

Types of Reactions

2-[1-(4-METHOXYANILINO)ETHYLIDENE]-1H-INDENE-1,3(2H)-DIONE can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: The methoxyaniline group can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve specific temperatures, solvents, and catalysts to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while reduction can produce amine derivatives. Substitution reactions can result in a wide range of substituted compounds with different functional groups.

Scientific Research Applications

2-[1-(4-METHOXYANILINO)ETHYLIDENE]-1H-INDENE-1,3(2H)-DIONE has several applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound’s unique structure makes it a valuable tool for studying biological processes and interactions at the molecular level.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[1-(4-METHOXYANILINO)ETHYLIDENE]-1H-INDENE-1,3(2H)-DIONE involves its interaction with specific molecular targets and pathways. The methoxyaniline group can interact with various enzymes and receptors, leading to changes in their activity and function. The indene-dione core may also play a role in modulating these interactions, contributing to the compound’s overall effects.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2-[1-(4-METHOXYANILINO)ETHYLIDENE]-1H-INDENE-1,3(2H)-DIONE include:

• 2-[1-(4-ETHOXYANILINO)ETHYLIDENE]-1H-INDENE-1,3(2H)-DIONE
• 2-[1-(4-METHYLANILINO)ETHYLIDENE]-1H-INDENE-1,3(2H)-DIONE
• 2-[1-(4-CHLOROANILINO)ETHYLIDENE]-1H-INDENE-1,3(2H)-DIONE

Uniqueness

The uniqueness of 2-[1-(4-METHOXYANILINO)ETHYLIDENE]-1H-INDENE-1,3(2H)-DIONE lies in its specific methoxyaniline group, which imparts distinct chemical and biological properties. This makes it a valuable compound for various applications, particularly in research and development.